N-(1,3-dioxo-5-isoindolyl)-1,3-benzothiazole-6-carboxamide
Overview
Description
N-(1,3-dioxo-5-isoindolyl)-1,3-benzothiazole-6-carboxamide is a member of phthalimides.
Scientific Research Applications
Synthesis and Diuretic Activity
N-(1,3-dioxo-5-isoindolyl)-1,3-benzothiazole-6-carboxamide has been studied for its synthesis and potential diuretic activity. A series of compounds, including those related to the structure of N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, were synthesized and evaluated in vivo for their diuretic properties. Among these, a specific compound showed promising results as a diuretic agent (Yar & Ansari, 2009).
Antitumor Activity
Research on this compound derivatives has explored their antitumor properties. A study synthesized new derivatives and investigated their antitumor activity, with some compounds showing significant inhibitory effects on the growth of human tumor cells, suggesting their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).
Synthesis and Transformations
Various synthesis and transformation studies have been conducted on this compound and its related compounds. These studies focused on creating new derivatives and exploring their chemical reactivity and potential applications. For example, El’chaninov, Aleksandrov, and Stepanov (2018) synthesized a compound through a series of chemical reactions, providing insights into its chemical behavior and potential uses (El’chaninov, Aleksandrov, & Stepanov, 2018).
Antimicrobial Activity
Research has also been conducted on the antimicrobial properties of this compound derivatives. A study synthesized a series of new compounds and evaluated their antimicrobial activity against various bacterial and fungal species. Some compounds displayed potent antimicrobial effects, highlighting their potential in developing new antimicrobial agents (Incerti et al., 2017).
properties
Molecular Formula |
C16H9N3O3S |
|---|---|
Molecular Weight |
323.3 g/mol |
IUPAC Name |
N-(1,3-dioxoisoindol-5-yl)-1,3-benzothiazole-6-carboxamide |
InChI |
InChI=1S/C16H9N3O3S/c20-14(8-1-4-12-13(5-8)23-7-17-12)18-9-2-3-10-11(6-9)16(22)19-15(10)21/h1-7H,(H,18,20)(H,19,21,22) |
InChI Key |
IXOYMIUQSYKGNJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)NC3=CC4=C(C=C3)C(=O)NC4=O)SC=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(1-azepanylsulfonyl)-2-chlorophenyl]-2-[(4-methyl-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B1228518.png)
![N-[4-methoxy-3-(4-morpholinylsulfonyl)phenyl]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide](/img/structure/B1228520.png)
